Cas no 143491-57-0 (Emtricitabine)

• Product Name: Emtricitabine
• CAS No: 143491-57-0
• MF: C₈H₁₀FN₃O₃S
• MW: 247.246703624725
• MDL: MFCD00870151
• CID: 64782
• PubChem ID: 60877
• Update Time: 2026-02-25

Emtricitabine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-(2r-cis)-2(1h)-pyrimidinone
• (-)-BETA-2',3'-DIDEOXY-5-FLUORO-3'-THIACYTIDINE
• EMTRITABINE
• FTC
• FUMITREMORGIN C
• SM-Q
• EMTRICITABIN
• 4-Amino-5-fluoro-1-[(2R,5S)-2-hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyrimidinone,(-)-FTC,(-)-b-23Dideoxy-5-flu
• 4-Amino-5-fluoro-1-[(2R,5S)-2-hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyrimidinone, (-)-FTC, (-)-b-23Dideoxy-5-fluoro-3thiacytidine, 524W91, BW-52491, Coviracil,
• Entricitabine
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-
• 2'-deoxy-5-fluoro-3'-thiacytidine
• 4-Amino-5-fluoro-1-[(2R,5S)-2-hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyrimidinone, (-)-FTC, (-)--2’,3’-Dideoxy-5-fluoro-3’-thiacytidine, 524W91, BW-52491, Coviracil
• BW1592
• Emtricitabine
• BW-1592
• (−)-2′3′-Dideoxy-5-fluoro-3′-thiacytidine
• (2R,5S)-4-Amino-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
• Emtricitabine [USAN:INN]
• Coviracil
• Emtricitabine- Bio-X
• Emtriva
• EMTRICITABINE [WHO-DD]
• DRG-0208
• SMR002533604
• 4-Amino-5-fluoro-1-[(2R,5S)-2-hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyrimidinone
• BDBM50107843
• D01199
• Tox21_112193
• NCGC00164564-01
• 524-W-91
• G70B4ETF4S
• Emtricitabine?
• (+/-)-FTC
• Emtriva(TM)
• CHEMBL885
• W-201247
• NCGC00164564-10
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, rel-
• Ftc, dl-
• D72669
• EMTRICITABINE [HSDB]
• BE165946
• BRD-K61452026-001-04-6
• 4-Amino-5-fluoro-1-((2R,5S)-2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one
• NSC-804863
• 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2R-cis)-
• C8H10FN3O3S
• EMTRICITABINE [WHO-IP]
• Z1521553474
• Q422604
• EMTRICITABINUM [WHO-IP LATIN]
• (-)-.beta.-L-FTC
• E1007
• W-201248
• Emtricitabine, (+/-)-
• Emtricitabine (1.0 mg/mL in Methanol)
• Coviracil(TM)
• TRUVADA COMPONENT EMTRICITABINE
• CCG-220615
• BW524W91
• 5-Fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
• NCGC00164564-06
• UNII-G70B4ETF4S
• PSI 5004
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, cis-(+-)-
• NSC804863
• EMTRICITABINE [EMA EPAR]
• EMTRICITABINE [USAN]
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, rel-
• EMTRICITABINE [VANDF]
• 2',3',5-FTC
• 143491-54-7
• STRIBILD COMPONENT EMTRICITABINE
• CHEBI:31536
• EMTRICITABINE [JAN]
• rel-4-Amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
• EN300-119501
• AS-14099
• MLS003882429
• 145213-48-5
• EX-A150
• EMTRICITABINE [USP-RS]
• ULS8902U4O
• (-)-2',3'-Dideoxy-5-fluoro-3'-thiacytidine
• (-)-2'-Deoxy-5-fluoro-3'-thiacytidine
• GTPL11244
• Emtricitabine, (-)-
• Emtricitabine 100 microg/mL in Acetonitrile
• 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-
• 2',3'-Dideoxy-5-fluoro-3'-thiacytidine
• HMS3713L12
• (-)-(2R,5S)-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• DESCOVY COMPONENT EMTRICITABINE
• EMTRICITABINE [INN]
• 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one
• (-)-cis-4-amino-5-fluoro-1-(2-hydroxymethyl-1,3-oxathiolan-5-yl)-(1H)-pyrimidin-2-one
• HY-17427
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, cis-
• HSDB 7337
• 5-Fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• ATRIPLA COMPONENT EMTRICITABINE
• DTXCID8020129
• 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
• DTXSID0040129
• AKOS015894950
• 2',3'-Dideoxy-3-thia-5-fluorocytidine
• 2(1H)-PYRIMIDINONE, 4-AMINO-5-FLUORO-1-((2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)-
• (-)-emtricitabine
• Emtricitabine (Emtriva)
• EVIPLERA COMPONENT EMTRICITABINE
• M06302
• NCGC00164564-09
• 5-FLUORO-1-(2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)CYTOSINE (2R,5S)
• AB01275429-01
• EMTRICITABINE [MI]
• MLS006011987
• BW-524W91
• FTC-(-)
• NS00000522
• AKOS015853098
• EMTRICITABINE [ORANGE BOOK]
• DB00879
• UNII-ULS8902U4O
• Emtricitabinum
• BW 1592
• .beta.-L-(-)-(2R,5S)-5-Fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• EMTRICITABINE [MART.]
• ODEFSEY COMPONENT EMTRICITABINE
• SW220172-1
• HMS2089I05
• CS1125
• s1704
• FTC-((-))
• 524W91
• Racivir
• MFCD00870151
• CS-1370
• 143491-57-0
• 2',3'-DIDEOXY-5-FLUORO-3'-THIACYTIDINE, DL-
• MLS006011556
• PSI-5004
• (2R-cis)-4-Amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-2(1H)-pyrimidinone
• SCHEMBL39708
• CAS-143491-57-0
• FTC, (-)-
• (-)-FTC
• ((-))-FTC
• BW 524W91

• MDL： MFCD00870151
• Inchi： 1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6+/m0/s1
• InChI Key： XQSPYNMVSIKCOC-NTSWFWBYSA-N
• SMILES： S1[C@H](CO)O[C@@H](C1)N1C(N=C(C(=C1)F)N)=O

Computed Properties

• Exact Mass: 247.04300
• Monoisotopic Mass: 247.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.8 ± 0.1 g / cm3
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: 443.3°C at 760 mmHg
• Flash Point: 221.9±31.5 °C
• Refractive Index: 1.731
• Solubility: biological extracorporealIn Vitro:DMSOsolubility10.8 mg/mL(43.68 mM;Need ultrasonic and warming)
• PSA: 115.67000
• LogP: 0.12620
• Solubility: Not available
• Vapor Pressure: 0.0 ± 2.4 mmHg at 25 ° C
• Merck: 3565
• Specific Rotation: -133±2 ° (c=0.23, MeOH)
• λmax: 280(H2O)(lit.)

Emtricitabine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：2446
• WGK Germany：3
• Safety Instruction： S26-S36
• RTECS：UW7360500
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides

Additional information on Emtricitabine

Emtricitabine (CAS No. 143491-57-0): A Comprehensive Overview in Modern Chemotherapy

Emtricitabine, chemically designated as 5-ethyl-2',3'-dideoxy-3'-thiacytidine, is a significant nucleoside analogue that has garnered substantial attention in the field of chemobiology and pharmaceutical research. With a CAS number 143491-57-0, this compound has been extensively studied for its potent antiviral properties, particularly in the treatment of human immunodeficiency virus (HIV). Emtricitabine belongs to the class of nucleoside reverse transcriptase inhibitors (NRTIs), a category of drugs that have revolutionized the management of viral infections by inhibiting the replication of viral genetic material.

The molecular structure of Emtricitabine incorporates several key features that contribute to its efficacy. The presence of an ethyl group at the 5-position and a thiacytidine moiety at the 3'-position enhances its stability and bioavailability. These structural attributes allow Emtricitabine to be efficiently incorporated into viral DNA during replication, thereby terminating the synthesis process. This mechanism of action has been pivotal in reducing viral load and improving immune function in patients infected with HIV.

Recent advancements in pharmacokinetic studies have further elucidated the benefits of Emtricitabine. Its high oral bioavailability and minimal metabolic interactions make it an ideal candidate for once-daily dosing regimens. This aspect is particularly crucial for patient compliance, as it simplifies treatment protocols and reduces the burden of medication administration. Additionally, Emtricitabine exhibits a favorable safety profile, with adverse effects generally being mild and well-tolerated.

In clinical settings, Emtricitabine is often used in combination therapy with other antiretroviral agents, such as tenofovir disoproxil fumarate and efavirenz, to achieve synergistic effects and minimize the risk of drug resistance. The combination therapy approach has been shown to significantly reduce viral replication and delay disease progression in HIV-infected patients. Moreover, Emtricitabine's compatibility with other antiretroviral drugs makes it a versatile component in various treatment regimens.

Emerging research has also explored the potential applications of Emtricitabine beyond HIV treatment. Studies have indicated that its mechanism of action may be applicable in combating other viral infections, such as hepatitis B virus (HBV). The ability of Emtricitabine to inhibit DNA polymerase activity suggests its utility in disrupting viral replication cycles in these contexts. While further clinical trials are needed to validate these findings, the preliminary results are promising and warrant continued investigation.

The synthesis and characterization of Emtricitabine have been subjects of extensive scientific inquiry. Researchers have developed efficient synthetic pathways that optimize yield and purity, ensuring that pharmaceutical-grade material can be produced reliably. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity and chemical purity of Emtricitabine.

From a regulatory perspective, Emtricitabine has undergone rigorous testing to meet stringent pharmaceutical standards. Its approval by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) underscores its safety and efficacy in treating HIV infection. These regulatory milestones have not only facilitated widespread adoption but also encouraged further research into its potential applications.

The impact of Emtricitabine on public health cannot be overstated. By inhibiting viral replication and enhancing immune function, this compound has significantly improved the quality of life for countless individuals living with HIV. The development of Emtricitabine represents a testament to the progress made in antiviral chemotherapy, driven by innovative research and collaborative efforts across multiple disciplines.

Looking ahead, ongoing studies aim to expand the therapeutic applications of Emtricitabine beyond HIV infection. Investigating its potential role in treating other viral diseases may open new avenues for medical intervention. Additionally, exploring novel drug delivery systems could enhance its bioavailability and reduce side effects, further optimizing patient outcomes.

In conclusion, Emtricitabine (CAS No. 143491-57-0) stands as a cornerstone in modern chemobiology, particularly for its contributions to HIV treatment. Its unique molecular structure, favorable pharmacokinetic profile, and compatibility with combination therapies make it an indispensable tool in antiviral medicine. As research continues to uncover new possibilities for this compound, its significance in global health is poised to grow even further.